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Compound of Interest

Compound Name: Py-BODIPY-NHS ester

Cat. No.: B12507599

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Py-BODIPY-NHS ester is a highly efficient fluorescent probe for labeling and tracking lipids

within live and fixed cells. This lipophilic dye belongs to the BODIPY family, known for their

bright, stable fluorescence and low sensitivity to environmental polarity and pH.[1][2][3][4] The

N-hydroxysuccinimidyl (NHS) ester functional group allows for covalent conjugation to primary

amines on proteins and other biomolecules, though its primary application in lipid tracking often

relies on its intrinsic lipophilicity, which directs it to neutral lipid-rich structures like lipid droplets.

Its strong UV absorption, high quantum yield, and sharp emission peak make it an excellent

tool for fluorescence microscopy, flow cytometry, and high-content screening applications in

metabolic research, drug discovery, and cell biology.

Physicochemical and Fluorescent Properties
The utility of Py-BODIPY-NHS ester in cellular imaging is underpinned by its robust

photophysical characteristics. Below is a summary of its key properties.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12507599#bc-rfq
https://www.benchchem.com/product/b12507599/docs?utm_src=pdf-body#application-notes-py-bodipy-nhs-ester-for-cellular-lipid-tracking
https://www.medchemexpress.com/energy-transfer-probe-1.html
https://www.ambeed.cn/products/Py-BODIPY-NHS-ester.html
https://www.ambeed.com/products/py-bodipy-nhs-ester.html
https://www.biocompare.com/11119-Chemicals-and-Reagents/18335368-Py-BODIPY-NHS-ester/
https://www.benchchem.com/product/b12507599/docs?utm_src=pdf-body#application-notes-py-bodipy-nhs-ester-for-cellular-lipid-tracking
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12507599?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula C₂₀H₁₇BF₂N₄O₄

Molecular Weight 426.18 g/mol

Excitation Maximum (Ex) ~502 nm

Emission Maximum (Em) ~511 nm

Solubility DMSO, DMF

Reactive Group
N-Hydroxysuccinimidyl (NHS)

Ester

Reactivity Primary Amines

Key Applications
Visualization and Quantification of Lipid Droplets: Specifically stains neutral lipids within lipid

droplets, allowing for the analysis of their number, size, and distribution.

Real-Time Tracking of Lipid Dynamics: Suitable for live-cell imaging to monitor the dynamics

of lipid droplet formation, fusion, and degradation in response to various stimuli.

High-Throughput Screening: Can be used in flow cytometry-based assays to quantify cellular

neutral lipid content in large cell populations for drug screening and metabolic studies.

Colocalization Studies: Its narrow emission spectrum makes it suitable for multicolor imaging

with other fluorescent probes to study the interaction of lipid droplets with other organelles.

Experimental Protocols
I. Preparation of Staining Solutions
Stock Solution (10 mM):

Dissolve 1 mg of Py-BODIPY-NHS ester in 382 µL of anhydrous DMSO.

Vortex briefly to ensure complete dissolution.
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Store the stock solution at -20°C to -80°C, protected from light and moisture. Avoid repeated

freeze-thaw cycles.

Working Solution (0.5-10 µM):

On the day of the experiment, dilute the 10 mM stock solution in a serum-free culture

medium or Phosphate-Buffered Saline (PBS) to the desired final concentration. A starting

concentration of 1-3 µM is recommended.

The optimal concentration may vary depending on the cell type and experimental conditions

and should be determined empirically.

II. Staining Protocol for Adherent Cells
Plate cells on sterile coverslips or in a multi-well plate and culture until they reach the desired

confluency (typically 30-50% for microscopy).

Remove the culture medium and gently wash the cells once with PBS.

Add the Py-BODIPY-NHS ester working solution to the cells, ensuring the entire surface is

covered (e.g., 100 µL for a well in a 96-well plate).

Incubate the cells for 15-30 minutes at 37°C, protected from light.

Aspirate the staining solution and wash the cells 2-3 times with PBS or fresh culture medium

to remove unbound dye and reduce background fluorescence.

For Live-Cell Imaging: Add fresh culture medium or imaging buffer to the cells. The cells are

now ready for observation under a fluorescence microscope.

For Fixed-Cell Imaging: After washing, fix the cells with 4% paraformaldehyde (PFA) in PBS

for 15-30 minutes at room temperature. Wash the cells 2-3 times with PBS. Mount the

coverslip onto a glass slide with an appropriate mounting medium.

III. Staining Protocol for Suspension Cells
Harvest the cells by centrifugation (e.g., 250-400 x g for 5 minutes).
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Discard the supernatant and wash the cell pellet twice with PBS, centrifuging after each

wash.

Resuspend the cells in the Py-BODIPY-NHS ester working solution at a density of

approximately 1x10⁶ cells/mL.

Incubate for 15-30 minutes at 37°C (or room temperature), protected from light.

Centrifuge the cells to pellet them and discard the staining solution.

Wash the cell pellet 2-3 times with PBS to remove excess dye.

Resuspend the final cell pellet in a suitable buffer (e.g., PBS or flow cytometry buffer) for

analysis. The cells are now ready for fluorescence microscopy or flow cytometry.

Data and Visualization
Quantitative Staining Parameters

Parameter Recommended Range References

Working Concentration
0.5 - 10 µM (1-3 µM is a good

starting point)

Incubation Time 15 - 30 minutes

Incubation Temperature 37°C (or Room Temperature)

Cell Density (Suspension) ~1x10⁶ cells/mL

Storage (Stock Solution) -20°C to -80°C

Diagrams and Workflows
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Caption: Experimental workflow for staining cells with Py-BODIPY-NHS ester.
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Reactants

Products

Py-BODIPY-NHS Ester

+

Amine-containing molecule
(e.g., Protein, Lipid amine headgroup)

R-NH₂

Covalently Labeled Product
(Stable Amide Bond)

pH 7.5-8.5

NHS Leaving Group
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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